N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-N'-phenylurea

• IUPAC Name: 1-[4-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]phenyl]-3-phenylurea
• InChI: InChI=1S/C20H22N6O/c1-3-21-19-22-14(2)13-18(26-19)23-16-9-11-17(12-10-16)25-20(27)24-15-7-5-4-6-8-15/h4-13H,3H2,1-2H3,(H2,24,25,27)(H2,21,22,23,26)
• InChI Key: ZYUWRQWLIOXSKW-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)NC2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3)C
• Molecular Formula: C20H22N6O
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(pyrimidin-5-yl)-N′-phenylureas, including compounds similar to N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-N'-phenylurea, involves several steps starting from 4-chloro-2-diethylamino-6-methyl-5-nitropyrimidine through substitution, reduction, and acylation procedures. These compounds have shown good anti-TMV (tobacco mosaic virus) activity, highlighting their potential as pesticide leads (Yuan et al., 2011).

Molecular Structure Analysis

The molecular structure of compounds related to N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-N'-phenylurea has been characterized using various techniques such as 1H NMR, IR, ESI-MS, elemental analysis, and X-ray single-crystal diffraction. These studies reveal that such compounds may belong to specific crystal systems with detailed geometric parameters, indicating the precision with which these molecules can be described (Liang Fu-b, 2014).

Chemical Reactions and Properties

These compounds participate in diverse chemical reactions, offering a broad range of biological activities. For example, specific derivatives have shown promising antifilarial and anti-angiogenic activities, suggesting their utility in developing treatments for various diseases. The complexity of their reactions and the biological activities they exhibit highlight their potential in drug development https://consensus.app/papers/synthesis-cleavage-studies-novel-kambappa/2038adf2a22e591ab56a798c71a3d52b/?utm_source=chatgpt" target="_blank">(Angelo et al., 1983; Kambappa et al., 2017)

Physical Properties Analysis

The physical properties, such as solubility, melting points, and stability of these compounds, are crucial for their practical application. While specific data on N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-N'-phenylurea is not directly provided, related studies suggest that such compounds exhibit distinct physical properties that can influence their behavior in biological systems and their formulation for agricultural or pharmaceutical use (Shi et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity with various substrates, stability under different conditions, and interaction with biological molecules, define the potential uses of these compounds. Their ability to interact with DNA, inhibit enzymes, or block receptors can be critical in designing new drugs or pesticides. The structure-activity relationship studies provide insights into how modifications in their structure affect their biological activities and chemical properties (Moreno-Fuquen et al., 2021).